Cas no 108437-62-3 (3,6,9,12,15,18,21,24,27,30-Decaoxadotriacontan-1-ol,32-[4-(1,1,3,3-tetramethylbutyl)phenoxy]-)

3,6,9,12,15,18,21,24,27,30-Decaoxadotriacontan-1-ol,32-[4-(1,1,3,3-tetramethylbutyl)phenoxy]- structure
108437-62-3 structure
Product Name:3,6,9,12,15,18,21,24,27,30-Decaoxadotriacontan-1-ol,32-[4-(1,1,3,3-tetramethylbutyl)phenoxy]-
CAS No:108437-62-3
MF:C36H66O12
MW:690.902053356171
CID:128027
PubChem ID:454542
Update Time:2025-04-18

3,6,9,12,15,18,21,24,27,30-Decaoxadotriacontan-1-ol,32-[4-(1,1,3,3-tetramethylbutyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18,21,24,27,30-Decaoxadotriacontan-1-ol,32-[4-(1,1,3,3-tetramethylbutyl)phenoxy]-
    • OCTOXYNOL-11
    • 108437-62-3
    • 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • DTXSID101018300
    • 32-((1',1',3',3'-tetramethyl(butyl)phenoxy)-3,6,9,12,15,18,21,24,27,30-decaoxahexacosan-1-ol
    • Triton X-100.11
    • Inchi: 1S/C36H66O12/c1-35(2,3)32-36(4,5)33-6-8-34(9-7-33)48-31-30-47-29-28-46-27-26-45-25-24-44-23-22-43-21-20-42-19-18-41-17-16-40-15-14-39-13-12-38-11-10-37/h6-9,37H,10-32H2,1-5H3
    • InChI Key: AIOCLJDAYKBSTO-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)C1C=CC(=CC=1)C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 690.45558
  • Monoisotopic Mass: 690.455
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 36
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 121.76
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